Sequential installation of Fe(ii) complexes in MOFs: towards the design of solvatochromic porous solids†
Journal of Materials Chemistry C Pub Date: 2020-10-20 DOI: 10.1039/D0TC03756G
Abstract
Fe(II) coordination complexes have been anchored on robust metal–organic framework secondary building units using a sequential installation strategy. The coordination sphere around Fe(II) was modulated upon sorption of alcohols in the pores of the MOF, leading to a reversible colour change from orange to red. In the case of MFU-4l, a preferential adsorption of MeOH has been observed, evidencing the fact that the host matrix can be used for pre-concentrating a targeted analyte, which may be beneficial for the design of sensing devices.
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